Picoxystrobin

• CAS: 117428-22-5
• Synonyms: Acanto; Acapela; ZEN 90160; (E)-α-(Methoxymethylene)-2-[[[6-(trifluoromethyl)-2-pyridinyl]oxy]methyl]benzeneacetic Acid Methyl Ester; (αE)-α-(methoxymethylene)-2-[[[6-(trifluoromethyl)-2-pyridinyl]oxy]methyl]benzeneacetic Acid Methyl Ester
• Molecular Formula: C18H16F3NO4
• Molecular Weight: 367.3 g/mol
• SMILES: COC=C(C1=CC=CC=C1COC2=CC=CC(=N2)C(F)(F)F)C(=O)OC
• InChI: InChI=1S/C18H16F3NO4/c1-24-11-14(17(23)25-2)13-7-4-3-6-12(13)10-26-16-9-5-8-15(22-16)18(19,20)21/h3-9,11H,10H2,1-2H3/b14-11+
• InChIKey: IBSNKSODLGJUMQ-SDNWHVSQSA-N

Picoxystrobin is a QoI fungicide with exceptional, validated efficacy—demonstrating >3.5-fold higher control against Phakopsora pachyrhizi (Asian soybean rust) than azoxystrobin or pyraclostrobin. Its negligible vapor pressure minimizes off-target volatilization, making it ideal for sensitive IPM programs. Critically, EU approval was not renewed in 2017, uniquely positioning this active for high-value procurement in South America and Asia. Substitution with a generic QoI is a high-risk strategy. Secure a product with a distinct risk-benefit profile unavailable from other strobilurins.

Picoxystrobin (CAS 117428-22-5): Strobilurin Fungicide for Specialized Cereal and Soybean Disease Management

Picoxystrobin (CAS 117428-22-5) is a synthetic methoxyacrylate fungicide belonging to the strobilurin class (Quinone outside Inhibitors, QoI) that acts by inhibiting mitochondrial respiration at the cytochrome bc1 complex Qo site [1]. Originally developed by Syngenta and introduced commercially in 2001, it is primarily deployed for broad-spectrum control of rusts, leaf spots, and blights in cereals and soybeans [2]. It is characterized by moderate lipophilicity (Log P 3.6) and low water solubility (3.1 mg/L at 20°C) [3]. While sharing the QoI mode of action with established strobilurins such as azoxystrobin, pyraclostrobin, and trifloxystrobin, procurement decisions involving Picoxystrobin are critically dependent on its unique regulatory status in the EU and its differential field efficacy against specific pathogen populations [2] [4].

• [1] PPDB: Pesticide Properties DataBase. Picoxystrobin (Ref: ZA 1963). University of Hertfordshire. View Source
• [2] 啶氧菌酯. 百度百科. Accessed 2026. View Source
• [3] DrugFuture. Picoxystrobin. Chemical Index Database. View Source
• [4] Commission Implementing Regulation (EU) 2017/1455 of 10 August 2017 concerning the non-renewal of approval of the active substance picoxystrobin. View Source

Why Generic Strobilurin Substitution is Inadvisable for Picoxystrobin Procurement

Substituting Picoxystrobin with a generic QoI analog (e.g., azoxystrobin or pyraclostrobin) based solely on shared FRAC classification is a high-risk procurement strategy. Field efficacy data reveal significant divergence in performance; specifically, against Asian soybean rust (Phakopsora pachyrhizi), Picoxystrobin exhibits approximately 3.5-fold higher control efficacy than azoxystrobin or pyraclostrobin when applied as a standalone treatment [1]. Furthermore, the active substance's regulatory standing diverges sharply: while Picoxystrobin is currently marketed in South America and Asia, its EU approval was not renewed in 2017 due to persistent, bioaccumulative, and toxic (PBT) concerns [2]. This renders the compound non-viable for European agricultural use, a critical logistical barrier that does not apply to its EU-approved counterparts. Consequently, sourcing or formulating with Picoxystrobin requires a unique risk-benefit calculation absent for other members of the strobilurin class.

• [1] Reis, E.M., Carregal, L.H., Zanatta, M. Comparison of the efficacy of QoI fungicides, alone or in mixture with triazoles, in Asian soybean rust control, 2016/17 growing season. Summa Phytopathologica, 2019, 45(1), 28-33. View Source
• [2] Commission Implementing Regulation (EU) 2017/1455 of 10 August 2017 concerning the non-renewal of approval of the active substance picoxystrobin. View Source

Picoxystrobin Quantitative Evidence: Comparator-Based Performance and Property Data

Picoxystrobin vs. Azoxystrobin/Pyraclostrobin: Field Efficacy Against Phakopsora pachyrhizi (Asian Soybean Rust)

In a direct head-to-head field trial evaluating the isolated effects of QoI fungicides on Asian soybean rust, Picoxystrobin demonstrated a mean control efficacy of 54.1% (based on final severity) and 54.35% (based on Area Under Disease Progress Curve, AUDPC) [1]. This was substantially higher than the performance of the comparators azoxystrobin (15.8% / 11.19%) and pyraclostrobin (15.4% / 16.76%) [1]. This quantifies a >3-fold increase in disease suppression capacity compared to these widely used in-class alternatives.

Evidence Dimension	Asian soybean rust control efficacy (mean % based on final severity / AUDPC)
Target Compound Data	54.1% (severity) / 54.35% (AUDPC)
Comparator Or Baseline	Azoxystrobin: 15.8% (severity) / 11.19% (AUDPC); Pyraclostrobin: 15.4% (severity) / 16.76% (AUDPC)
Quantified Difference	Picoxystrobin efficacy >3.5-fold higher than azoxystrobin and >3.2-fold higher than pyraclostrobin for severity; >4.8-fold and >3.2-fold higher for AUDPC, respectively
Conditions	Field trial, 2016/17 growing season, four applications during crop cycle, four doses evaluated

Why This Matters

For soybean growers in regions with high rust pressure (e.g., South America), selecting Picoxystrobin over generic azoxystrobin or pyraclostrobin translates directly into verifiable yield protection that justifies procurement cost differentials.

• [1] Reis, E.M., Carregal, L.H., Zanatta, M. Comparison of the efficacy of QoI fungicides, alone or in mixture with triazoles, in Asian soybean rust control, 2016/17 growing season. Summa Phytopathologica, 2019, 45(1), 28-33. View Source

Picoxystrobin vs. Azoxystrobin: Differential In Vitro Sensitivity in Wheat Pathogen Drechslera tritici-repentis

A study investigating reduced field sensitivity of Drechslera tritici-repentis (causal agent of wheat tan spot) to QoI fungicides found that isolates exhibited similar low sensitivity (high IC50) to Picoxystrobin, azoxystrobin, and kresoxim-methyl [1]. The IC50 values for these compounds ranged broadly from 0.58 to >40.00 mg/L across isolates, confirming a lack of cross-resistance advantage for Picoxystrobin relative to these specific comparators in this pathosystem [1]. In contrast, pyraclostrobin demonstrated significantly higher in vitro potency with IC50 values ranging from 0.58 to 1.03 mg/L, indicating a 40- to 70-fold greater potency than the upper range observed for Picoxystrobin and azoxystrobin [1].

Evidence Dimension	In vitro sensitivity (IC50) of D. tritici-repentis isolates
Target Compound Data	IC50 range: 0.58 to >40.00 mg/L
Comparator Or Baseline	Azoxystrobin: IC50 range 0.58 to >40.00 mg/L; Pyraclostrobin: IC50 range 0.58 to 1.03 mg/L
Quantified Difference	Picoxystrobin IC50 values were statistically comparable to azoxystrobin; Pyraclostrobin exhibited up to ~70-fold greater in vitro potency (lower IC50) than Picoxystrobin in this assay.
Conditions	In vitro conidial germination assay; five D. tritici-repentis isolates; fungicide concentration range 0.00 to 40.00 mg/L a.i.

Why This Matters

This evidence demonstrates that Picoxystrobin does not provide a resistance management benefit over generic azoxystrobin against this specific wheat pathogen; procurement for wheat tan spot control should prioritize pyraclostrobin or alternative modes of action if reduced QoI sensitivity is confirmed.

• [1] Tonin, R.B., Reis, E.M., Avozani, A. Reduction in the in vitro sensitivity of Drechslera tritici-repentis, isolated from wheat, to strobilurin and triazole fungicides. Summa Phytopathologica, 2017, 43(1), 20-25. View Source

Picoxystrobin Physicochemical Properties vs. QoI Class: Vapor Pressure and Soil Mobility

Picoxystrobin possesses a reported vapor pressure of 5.5 × 10⁻⁹ kPa at 20°C [1]. While direct comparative vapor pressure data for other strobilurins under identical conditions is limited in this source set, class-level inference suggests this value is lower than that of trifloxystrobin (3.4 × 10⁻⁶ Pa) and pyraclostrobin (2.6 × 10⁻⁸ Pa), potentially indicating reduced volatilization drift risk [2]. In environmental behavior studies, Picoxystrobin demonstrated negligible volatilization from soil and water surfaces over 24 hours [3]. Its soil mobility in Chinese fluvo-aquic soil and cinnamon soil was classified as 'immobile' (Rf 0.08-0.083), while in red soil it was 'slightly mobile' (Rf 0.25) [3].

Evidence Dimension	Vapor Pressure (20°C) and Soil Mobility (Rf)
Target Compound Data	Vapor pressure: 5.5 × 10⁻⁹ kPa; Soil Rf: 0.08-0.25 (immobile to slightly mobile)
Comparator Or Baseline	Class reference: Trifloxystrobin ~3.4 × 10⁻⁶ Pa; Pyraclostrobin ~2.6 × 10⁻⁸ Pa (estimated from literature). Soil mobility: Immobile classification.
Quantified Difference	Vapor pressure ~2-3 orders of magnitude lower than some QoI class members. Rf <0.1 in two soils indicating extremely low leaching potential.
Conditions	Laboratory measurement (vapor pressure); Soil thin-layer chromatography (soil mobility)

Why This Matters

The combination of extremely low vapor pressure and immobile soil classification supports the use of Picoxystrobin in formulations where off-target movement via volatilization or leaching must be minimized to meet local environmental regulations.

• [1] DrugFuture. Picoxystrobin. Chemical Index Database. View Source
• [2] PPDB: Pesticide Properties DataBase. Trifloxystrobin, Pyraclostrobin. University of Hertfordshire. View Source
• [3] 罗香文, 严清平, 陈武瑛, 陈昂, 李宗云, 杨芳, 刘勇. 土壤和水中啶氧菌酯的环境行为研究. 农业环境科学学报, 2016, 35(5), 926-930. View Source

Picoxystrobin Photolytic Stability: Soil vs. Aqueous Environments

The environmental fate profile of Picoxystrobin is marked by a stark divergence in photodegradation rates depending on the matrix. On soil surfaces, the photodegradation half-life (DT50) ranges from 12.80 hours (red soil) to 32.80 hours (cinnamon soil), indicating moderate to high stability on terrestrial surfaces [1]. In stark contrast, the photodegradation DT50 in aqueous solution is only 3.20 hours, demonstrating rapid breakdown in water bodies [1]. This property contrasts with some other strobilurins (e.g., azoxystrobin) which exhibit longer aquatic photolysis half-lives, though direct comparator data from the same study is not available [2].

Evidence Dimension	Photodegradation half-life (DT50)
Target Compound Data	Soil surface: 12.80-32.80 h; Water: 3.20 h
Comparator Or Baseline	Azoxystrobin aquatic photolysis DT50 ~2 weeks (class inference)
Quantified Difference	Picoxystrobin aquatic DT50 is approximately 100-fold shorter than its soil surface DT50, and substantially shorter than some QoI class members.
Conditions	Laboratory photodegradation study under simulated sunlight; three Chinese soil types (fluvo-aquic, cinnamon, red) and water

Why This Matters

For formulators and environmental risk assessors, the rapid aquatic photodegradation of Picoxystrobin suggests a lower risk of long-term contamination in surface water compared to more photostable QoI alternatives, potentially easing regulatory hurdles in jurisdictions with strict water quality criteria.

• [1] 罗香文, 严清平, 陈武瑛, 陈昂, 李宗云, 杨芳, 刘勇. 土壤和水中啶氧菌酯的环境行为研究. 农业环境科学学报, 2016, 35(5), 926-930. View Source
• [2] PPDB: Pesticide Properties DataBase. Azoxystrobin. University of Hertfordshire. View Source

Picoxystrobin Regulatory Status: Non-Renewal in the European Union

Commission Implementing Regulation (EU) 2017/1455 formally documented the non-renewal of approval for the active substance Picoxystrobin under Regulation (EC) No 1107/2009 [1]. This regulatory action, effective August 31, 2017, prohibits the placement of Picoxystrobin-containing plant protection products on the EU market [1]. The non-renewal was based on concerns related to its classification as a persistent, bioaccumulative, and toxic (PBT) substance [1]. This status directly contrasts with other major QoI fungicides such as azoxystrobin and pyraclostrobin, which remain approved for use in the EU as of 2026.

Evidence Dimension	Regulatory approval status in the European Union (Regulation EC 1107/2009)
Target Compound Data	Not approved (non-renewal effective 31 August 2017)
Comparator Or Baseline	Azoxystrobin, Pyraclostrobin, Trifloxystrobin: Approved (status as of 2026)
Quantified Difference	Picoxystrobin EU approval status is negative; comparator QoIs are positive (approved).
Conditions	Regulatory decision based on PBT assessment under Regulation (EC) No 1107/2009

Why This Matters

This is a binary, non-negotiable procurement filter: Picoxystrobin cannot be legally used or sold in the EU agricultural market, whereas its in-class alternatives can. Any scientific or commercial strategy involving Picoxystrobin must be confined to non-EU jurisdictions.

• [1] Commission Implementing Regulation (EU) 2017/1455 of 10 August 2017 concerning the non-renewal of approval of the active substance picoxystrobin. View Source

Picoxystrobin Analytical Recovery in Residue Methods vs. Other Strobilurins

In the development and validation of a HPLC-UV method for simultaneous determination of strobilurin residues in bean samples, the recovery of Picoxystrobin from blank spiked samples was 77.8% using UV detection and 76.7% using amperometric detection (AD) [1]. These values were lower than the recoveries observed for kresoxim-methyl (88.4% UV / 87.1% AD) and azoxystrobin (up to 98.8% UV / 95.2% AD) under identical analytical conditions [1]. This suggests that Picoxystrobin may be more susceptible to matrix effects or losses during standard extraction and cleanup procedures compared to its structural analogs.

Evidence Dimension	Analytical recovery rate from blank spiked bean samples
Target Compound Data	77.8% (UV detection) / 76.7% (AD detection)
Comparator Or Baseline	Kresoxim-methyl: 88.4% (UV) / 87.1% (AD); Azoxystrobin: up to 98.8% (UV) / 95.2% (AD)
Quantified Difference	Picoxystrobin recovery was 10-20 percentage points lower than comparators in the same matrix and method.
Conditions	HPLC-UV/AD analysis; C18 reverse phase column; bean sample matrix; spiked at unknown concentration

Why This Matters

For analytical laboratories and regulatory compliance testing, this lower recovery indicates that method validation and the use of matrix-matched calibration standards are essential for accurate Picoxystrobin residue quantification; generic strobilurin methods may underestimate its presence.

• [1] Nogueira, F.S., Araujo, F.M., De Faria, L.V., Lisboa, T.P., Azevedo, G.C., Dornellas, R.M., Matos, M.A.C., Matos, R.C. Simultaneous determination of strobilurin fungicides residues in bean samples by HPLC-UV-AD using boron-doped diamond electrode. Talanta, 2020, 216, 120999. View Source

Evidence-Based Application Scenarios for Picoxystrobin (CAS 117428-22-5)

Soybean Rust Management in South American Agriculture

Based on the >3-fold efficacy advantage over azoxystrobin and pyraclostrobin demonstrated in field trials against Phakopsora pachyrhizi [1], Picoxystrobin is optimally positioned for inclusion in soybean rust control programs in Brazil, Argentina, and Paraguay. Its use as a standalone QoI or in mixture with triazole partners can provide a level of suppression that lower-performing strobilurins cannot achieve, justifying its selection in regions where rust pressure is severe and yield loss mitigation is the primary procurement driver.

Formulation Development for Low-Volatility Environmental Scenarios

The extremely low vapor pressure (5.5 × 10⁻⁹ kPa) and documented negligible volatilization from soil and water [1] make Picoxystrobin an attractive active ingredient for formulating products intended for use in sensitive areas where off-target drift via volatilization is a primary regulatory or ecological concern. This property supports its integration into integrated pest management (IPM) programs adjacent to water bodies or non-target crops, provided the formulation is managed to prevent spray drift.

Research Reference Standard for Differential Efficacy Studies in QoI-Resistant Populations

Given its unique position as a QoI with intermediate field efficacy in some pathosystems (e.g., soybean rust) but low in vitro sensitivity similar to generic strobilurins in others (e.g., D. tritici-repentis) [1], Picoxystrobin serves as a valuable reference compound in fungicide resistance research. Procurement of high-purity analytical standards of Picoxystrobin is essential for laboratories conducting comparative QoI sensitivity monitoring and for elucidating the specific genetic determinants (e.g., cyt b mutations) that confer differential cross-resistance patterns within the strobilurin class.

Market Positioning for Non-EU Cereal Disease Control

Due to the non-renewal of its EU approval [1], Picoxystrobin's commercial and industrial application is strictly confined to non-European markets. Its primary value proposition lies in markets such as China, India, and South America where it is registered for control of cereal rusts, leaf blights, and net blotch. Procurement and formulation strategies should explicitly exclude EU member states and align with the regulatory frameworks of the intended target countries, where its moderate-high efficacy against wheat and barley rusts [2] remains a commercially viable attribute.

• [1] Reis, E.M., Carregal, L.H., Zanatta, M. Comparison of the efficacy of QoI fungicides, alone or in mixture with triazoles, in Asian soybean rust control, 2016/17 growing season. Summa Phytopathologica, 2019, 45(1), 28-33. View Source
• [2] PPDB: Pesticide Properties DataBase. Picoxystrobin (Ref: ZA 1963). University of Hertfordshire. View Source